4-(3-Hydroxypropylthio)-3-methoxycarbonylbenzenesulfonamide

• CAS RN: 108966-66-1
• Molecular Formula: C11H15NO5S2
• Molecular Weight: 305.4 g/mol
• IUPAC Name: methyl 2-(3-hydroxypropylsulfanyl)-5-sulfamoylbenzoate
• InChI: InChI=1S/C11H15NO5S2/c1-17-11(14)9-7-8(19(12,15)16)3-4-10(9)18-6-2-5-13/h3-4,7,13H,2,5-6H2,1H3,(H2,12,15,16)
• InChI Key: SYBOVEKRUUVUTO-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC(=C1)S(=O)(=O)N)SCCCO

Description

4-(3-Hydroxypropylthio)-3-methoxycarbonylbenzenesulfonamide is a useful research compound. Its molecular formula is C11H15NO5S2 and its molecular weight is 305.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-(3-hydroxypropylthio)-3-carboxybenzene-sulfonamide (15 g, 0.0515 mol) and concentrated H2SO4 (4 ml) were dissolved in methanol (150 ml) and refluxed on a steam bath for about 5 hours. The solvent was removed and the residue was treated with water. The mixture was extracted with ethylacetate, which was washed with water, saturated sodium bicarbonate, water and brine. After drying, removal of the solvent left a tannish solid. Recrystallization from 1,2-dichloroethane gave 13.5 g of a white solid. M.p.=123°-125°.